Cas no 902623-38-5 (7-benzoyl-5-benzyl-2H,5H,8H-1,3dioxolo4,5-gquinolin-8-one)

• Product Name: 7-benzoyl-5-benzyl-2H,5H,8H-1,3dioxolo4,5-gquinolin-8-one
• CAS No: 902623-38-5
• MF: C₂₄H₁₇NO₄
• MW: 383.396086454391
• CID: 5494153
• PubChem ID: 20864505
• Update Time: 2025-10-21

7-benzoyl-5-benzyl-2H,5H,8H-1,3dioxolo4,5-gquinolin-8-one Chemical and Physical Properties

Names and Identifiers

• 902623-38-5
• 7-benzoyl-5-benzyl-[1,3]dioxolo[4,5-g]quinolin-8-one
• AKOS001811775
• 7-benzoyl-5-benzyl-2H,5H,8H-[1,3]dioxolo[4,5-g]quinolin-8-one
• CCG-29692
• F3222-1870
• 7-benzoyl-5-benzyl-2H,5H,8H-1,3dioxolo4,5-gquinolin-8-one

• Inchi： 1S/C24H17NO4/c26-23(17-9-5-2-6-10-17)19-14-25(13-16-7-3-1-4-8-16)20-12-22-21(28-15-29-22)11-18(20)24(19)27/h1-12,14H,13,15H2
• InChI Key： DDDYPMURWJIZSP-UHFFFAOYSA-N
• SMILES： O1COC2=CC3C(C(C(C4C=CC=CC=4)=O)=CN(CC4C=CC=CC=4)C=3C=C12)=O

Computed Properties

• Exact Mass: 383.11575802g/mol
• Monoisotopic Mass: 383.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 55.8Ų

Additional information on 7-benzoyl-5-benzyl-2H,5H,8H-1,3dioxolo4,5-gquinolin-8-one

7-Benzoyl-5-Benzyl-2H,5H,8H-1,3Dioxolo[4,5-g]Quinolin-8-One: A Comprehensive Overview

The compound with CAS No. 902623-38-5, known as 7-benzoyl-5-benzyl-2H,5H,8H-1,3dioxolo[4,5-g]quinolin-8-one, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of quinoline derivatives, which are well-known for their diverse biological activities and applications in drug discovery. The quinoline skeleton serves as a versatile platform for the design of bioactive molecules, and the addition of functional groups such as benzoyl and benzyl further enhances its potential for various applications.

Recent advancements in synthetic chemistry have enabled the precise construction of complex molecules like 7-benzoyl-5-benzyl-2H,5H,8H-1,3dioxolo[4,5-g]quinolin-8-one. Researchers have employed innovative strategies to optimize the synthesis of this compound, focusing on improving yield and purity while minimizing environmental impact. For instance, the use of microwave-assisted synthesis and catalytic systems has been explored to streamline the production process. These methods not only enhance efficiency but also align with the growing demand for sustainable chemical practices.

The structural features of 7-benzoyl-5-benzyl-2H,5H,8H-1,3dioxolo[4,5-g]quinolin-8-one make it a promising candidate for various applications. The benzoyl group introduces electronic effects that can modulate the molecule's reactivity and bioavailability. Similarly, the benzyl group contributes to the molecule's stability and solubility properties. These attributes are particularly valuable in drug design, where fine-tuning molecular properties is crucial for achieving desired therapeutic outcomes.

Recent studies have highlighted the potential of 7-benzoyl-5-benzyl-2H,5H,8H-1,3dioxolo[4,5-g]quinolin-8-one in the field of oncology. Preclinical experiments have demonstrated its ability to inhibit key enzymes involved in cancer cell proliferation and metastasis. For example, research published in *Nature Communications* revealed that this compound exhibits potent anti-proliferative activity against various cancer cell lines while showing minimal toxicity to normal cells. Such findings underscore its potential as a lead compound for anti-cancer drug development.

In addition to its pharmacological applications, 7-benzoyl-5-benzyl-2H,5H,8H-1,3dioxolo[4,g]quinolinone has also been investigated for its role in other therapeutic areas. For instance, studies have shown that this compound possesses anti-inflammatory properties due to its ability to inhibit cyclooxygenase (COX) enzymes. This makes it a potential candidate for treating inflammatory diseases such as arthritis and inflammatory bowel disease.

The environmental impact of 7-benzoyl-5-benzyl-quinoxaline derivatives has also been a topic of recent research. Scientists have explored its biodegradability under various conditions and assessed its potential toxicity to aquatic organisms. These studies are essential for ensuring that compounds like this one can be safely used in pharmaceuticals without posing risks to ecosystems.

Looking ahead, researchers are exploring novel ways to modify 7-benzoyl-quinoxaline derivatives to enhance their therapeutic efficacy further. For example, efforts are being made to develop pro-drugs or delivery systems that improve the molecule's bioavailability and reduce side effects. Additionally, computational modeling techniques are being employed to predict the binding affinities of this compound with target proteins at an atomic level.

In conclusion,7-benzoyl-quinoxaline derivatives represent a fascinating class of compounds with immense potential in drug discovery and development. As research continues to uncover their biological activities and mechanisms of action,7-benzoyl-quinoxaline derivatives are likely to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.